[6-chloro-3-[2-[(4-chlorophenyl)methyl]-4-phenylpyrazol-3-yl]-1H-indol-2-yl]-[(3R)-3-[3-(dimethylamino)propyl-methylamino]pyrrolidin-1-yl]methanone

• Molecular Formula: C33H39ClN6O6
• Molecular Weight: 651.16
• IUPAC Name: [6-chloro-3-[2-[(4-chlorophenyl)methyl]-4-phenylpyrazol-3-yl]-1H-indol-2-yl]-[(3R)-3-[3-(dimethylamino)propyl-methylamino]pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C35H38Cl2N6O/c1-40(2)17-7-18-41(3)28-16-19-42(23-28)35(44)33-32(29-15-14-27(37)20-31(29)39-33)34-30(25-8-5-4-6-9-25)21-38-43(34)22-24-10-12-26(36)13-11-24/h4-6,8-15,20-21,28,39H,7,16-19,22-23H2,1-3H3/t28-/m1/s1
• InChI Key: DUHMENYBTZHLEH-XCZPVHLTSA-N
• SMILES: CN(C)CCCN(C)C1CCN(C1)C(=O)C2=C(C3=C(N2)C=C(C=C3)Cl)C4=C(C=NN4CC5=CC=C(C=C5)Cl)C6=CC=CC=C6
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: YH-249; YH 249; YH249

Description

YH249 is the first highly specific, direct p300/β-catenin antagonist.

Scientific Research Applications

Molecular Structure and Synthesis Studies

• Isomorphous Methyl- and Chloro-Substituted Small Heterocyclic Analogues

  Research on isomorphous structures related to the compound has shown the adherence to the chlorine-methyl exchange rule. The presence of extensive disorder in these structures may complicate automatic detection during data-mining procedures (Swamy et al., 2013).

• Molecular Structure Analysis

  The molecular structure, spectroscopic, and quantum chemical studies of compounds with chlorophenyl and pyrrolidinyl methanone groups highlight the understanding of molecular stability and electrostatic potential, which are key for applications in scientific research (Sivakumar et al., 2021).

Biological Activity and Potential Applications

• Antimicrobial and Anticancer Activities

  Synthesis and molecular docking studies of compounds incorporating chlorophenyl and pyrazoline structures have shown promising anticancer and antimicrobial properties, which are significant for therapeutic research (Katariya et al., 2021).

• Potential CNS Depressant and Anticonvulsant Properties

  Compounds related to the central nervous system depressant and anticonvulsant activities have been synthesized and evaluated, indicating the potential for neurological research applications (Butler et al., 1984).

• Bioorganic Applications in Imaging

  The synthesis of compounds with pyrrolidin-1-yl methanone structure for potential use in positron emission tomography (PET) imaging, specifically in Parkinson's disease research, has been explored (Wang et al., 2017).

Chemical Synthesis and Characterization

• One-Pot Synthesis and Molecular Insight

  Research on the one-pot synthesis and molecular characteristics of enaminone-based compounds, including those with chlorophenyl and pyrrolidinyl groups, contributes to our understanding of efficient synthesis methods and chemical properties (Barakat et al., 2020).

• Synthesis and Structure Analysis of Derivatives

  The synthesis and crystal structure analysis of related compounds provide insights into molecular interactions and stability, which are crucial for designing targeted molecules in research (Harano et al., 2007).